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Compound of Interest

Compound Name: DS44960156

Cat. No.: B2550576

Researchers, scientists, and drug development professionals handling DS44960156, a
selective MTHFD2 inhibitor, must adhere to stringent safety and disposal protocols to ensure a
safe laboratory environment and regulatory compliance. This document provides essential,
immediate safety and logistical information, including operational and disposal plans.

Product Information:

Product Name: DS44960156

Catalog Number: HY-131943

Purity: 99.0%

CAS Number: 2361327-08-2

DS44960156 is a selective inhibitor of Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2),
a mitochondrial enzyme crucial for one-carbon metabolism, which is highly expressed in cancer
cells.[1] Its inhibitory action disrupts the synthesis of nucleotides and amino acids necessary for
cell proliferation, making it a compound of interest in cancer research.[1]

Quantitative Data Summary

For optimal stability and efficacy, DS44960156 should be stored under the following conditions:
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Storage Condition Duration
Stock Solution at -80°C 6 months
Stock Solution at -20°C 1 month

Disposal Procedures

Proper disposal of DS44960156 and its containers is critical to prevent environmental
contamination and ensure personnel safety. While a specific Safety Data Sheet (SDS) for
DS44960156 was not located, general procedures for the disposal of chemical waste from the
same supplier, MedchemExpress, provide a clear directive. The primary recommendation is to
engage a licensed professional waste disposal service.

Step-by-Step Disposal Guidance:

» Consult Regulations: Always consult federal, state, and local regulations regarding
hazardous waste disposal to ensure full compliance.

o Contact Professional Service: Arrange for the collection and disposal of DS44960156 waste
through a licensed professional waste disposal company.

e Proper Labeling: Ensure all waste containers are clearly and accurately labeled with the
contents, including the name "DS44960156" and any known hazard symbols.

e Segregate Waste: Do not mix DS44960156 waste with other chemical waste unless explicitly
permitted by the disposal company.

» Contaminated Materials: Dispose of all contaminated materials, such as personal protective
equipment (PPE), empty containers, and lab supplies, as hazardous waste in accordance
with the same procedures.

Experimental Workflow: Disposal
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DS44960156 Disposal Workflow

Mechanism of Action: MTHFD2 Inhibition
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Understanding the biological impact of DS44960156 is crucial for appreciating the importance
of its proper handling and disposal. The following diagram illustrates the signaling pathway
affected by MTHFD2 inhibitors.
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MTHFD2 Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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